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Compound of Interest

Compound Name:

cycloxydim (ISO); 2-(N-

ethoxybutanimidoyl)-3-hydroxy-5-

(tetrahydro-2H-thiopyran-3-

yl)cyclohex-2-en-1-one

Cat. No.: B606887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of the herbicide cycloxydim on

annual and perennial grass weeds. Cycloxydim is a selective, systemic, post-emergence

herbicide widely used for the control of grass weeds in various broadleaf crops.[1]

Understanding its differential efficacy on annual and perennial species is crucial for optimizing

weed management strategies and for the development of new herbicidal compounds.

Executive Summary
Cycloxydim demonstrates broad-spectrum efficacy against a range of both annual and

perennial grass weeds.[1][2] As an Acetyl-CoA Carboxylase (ACCase) inhibitor, it disrupts lipid

biosynthesis in susceptible grass species, leading to growth cessation and eventual death.[3]

[4] Generally, annual grasses are more susceptible to single applications of cycloxydim at lower

doses, while effective control of deep-rooted and rhizomatous perennial grasses often

necessitates higher doses or sequential applications.[5][6] This guide synthesizes available

experimental data to provide a clear comparison of cycloxydim's performance against these

two major weed types and evaluates its efficacy relative to other common graminicides.
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Table 1: Efficacy of Cycloxydim on Annual vs. Perennial
Grass Weeds
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Weed
Species

Type
Application
Rate (g
a.i./ha)

Weed Stage
at
Application

% Control /
Efficacy

Study
Reference
(if available)

Avena fatua

(Wild Oats)
Annual 100 Early Tillering Excellent [1]

Lolium

rigidum

(Ryegrass)

Annual 100 Early Tillering Excellent [1]

Phalaris

paradoxa

(Phalaris)

Annual 100 Early Tillering Good [1]

Hordeum

leporinum

(Barley

Grass)

Annual 100 Early Tillering Good [1]

Bromus

diandrus

(Great

Brome)

Annual 100 Early Tillering Good [1]

Molinia

caerulea

(Purple Moor

Grass)

Perennial
450

(sequential)

Actively

Growing

Effective,

controlled for

at least 21

weeks

[5][6]

Calamagrosti

s epigejos

(Wood Small

Reed)

Perennial
450

(sequential)

Actively

Growing

Effective,

controlled for

at least 12

weeks

[5][6]

Deschampsia

flexuosa

(Wavy Hair

Grass)

Perennial 450
Actively

Growing
Good Control [5]
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Holcus

lanatus

(Yorkshire

Fog)

Perennial 450
Actively

Growing
Good Control [5]

Elymus

repens

(Couch

Grass)

Perennial Not specified Not specified Susceptible [2]

Note: Efficacy can be influenced by environmental conditions, weed growth stage, and the use

of adjuvants. The addition of crop oil has been shown to increase the efficacy of cycloxydim.[1]

Table 2: Comparative Efficacy of Cycloxydim and
Alternative Herbicides
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Herbicide Mode of Action
Efficacy on
Annual
Grasses

Efficacy on
Perennial
Grasses

Key
Distinctions &
Supporting
Data

Cycloxydim ACCase inhibitor

High. Excellent

control of

species like

Avena fatua and

Lolium rigidum.

[1]

Moderate to

High. Effective

on many

perennial

species, often

requiring

sequential

applications for

complete control.

[5][6]

Highly selective

for grass weeds

in broadleaf

crops.[1]

Considered more

effective than

carbetamide,

clethodim,

clodinafop-

propargyl, and

fenoxaprop-p-

ethyl on certain

forest grass

weeds.[5][6]

Clethodim ACCase inhibitor High.

High. Generally

considered one

of the better

graminicides for

perennial grass

control, including

bermudagrass

and fescues.[7]

Also an ACCase

inhibitor. May

offer broader

control of some

perennial

grasses

compared to

other

graminicides.[7]
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Fluazifop-p-butyl ACCase inhibitor High.

Moderate to

High. Controls

perennial

grasses like

bermudagrass

and

johnsongrass but

can be weak on

fescues.[7]

Another ACCase

inhibitor. Can be

used to control

weedy grasses in

tall fescue at

certain rates.[7]

Glyphosate
EPSP synthase

inhibitor
High. High.

Non-selective,

broad-spectrum

herbicide that will

harm the crop if

not applied

carefully (e.g.,

shielded or pre-

plant

applications).

Cycloxydim is

considered as

effective as

glyphosate on

most grasses

when applied at

the correct time.

[5][6]

Propyzamide Microtubule

assembly

inhibitor

Moderate. Moderate. Gives

good to

moderately good

control of many

grass species

but is notably

less effective on

purple moor

grass and larger

specimens of

Soil-acting

herbicide with a

different mode of

action.

Cycloxydim can

be more effective

on certain

perennial

grasses like

wood small reed
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wood small reed.

[5]

and purple moor

grass.[5]

Experimental Protocols
General Experimental Workflow for Herbicide Efficacy
Trials
A common experimental design for evaluating herbicide efficacy is the randomized complete

block design.[8] This design helps to minimize the effects of field variability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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